Cas no 2680876-23-5 (benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate)

• Product Name: benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate
• CAS No: 2680876-23-5
• MF: C₁₇H₁₈BrNO₄
• MW: 380.233124256134
• CID: 5626793
• PubChem ID: 165933518
• Update Time: 2025-09-25

benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680876-23-5
• benzyl N-[3-(2-bromophenoxy)-2-hydroxypropyl]carbamate
• EN300-28301839
• benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate

• Inchi： 1S/C17H18BrNO4/c18-15-8-4-5-9-16(15)22-12-14(20)10-19-17(21)23-11-13-6-2-1-3-7-13/h1-9,14,20H,10-12H2,(H,19,21)
• InChI Key： VYMGNOKQENQIBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 379.04192g/mol
• Monoisotopic Mass: 379.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate

Comprehensive Overview of Benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate (CAS No. 2680876-23-5)

Benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate (CAS No. 2680876-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This carbamate derivative features a 2-bromophenoxy moiety, which contributes to its potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. The presence of the hydroxypropyl and benzyl groups enhances its solubility and reactivity, making it a versatile building block in organic synthesis.

In recent years, the demand for high-purity intermediates like Benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate has surged, driven by advancements in targeted drug delivery systems and green chemistry. Scientists are particularly interested in its potential role in developing enzyme inhibitors or receptor modulators, given its ability to interact with biological targets. The compound’s CAS No. 2680876-23-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its structural similarity to other phenoxy-based compounds has sparked discussions about its utility in crop protection formulations.

The synthesis of Benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate involves multi-step organic reactions, often starting from 2-bromophenol and epichlorohydrin. Optimizing its yield and purity is a key focus for industrial chemists, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound. Its stability under various pH conditions and thermal properties are also critical parameters for researchers, especially those working on formulation development.

From an environmental perspective, the biodegradability and ecotoxicity of Benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate are under scrutiny, aligning with the global push for sustainable chemistry. Regulatory bodies emphasize the need for eco-friendly synthesis routes, prompting innovations in catalytic methods and solvent selection. This compound’s bromine atom offers opportunities for further functionalization, a feature exploited in click chemistry and bioconjugation strategies. Such applications are frequently highlighted in patents and peer-reviewed journals, underscoring its commercial and scientific value.

In the context of market trends, CAS No. 2680876-23-5 is often associated with custom synthesis services, as many pharmaceutical companies outsource the production of complex intermediates. The compound’s pricing and availability are influenced by factors like raw material costs and regulatory compliance. Furthermore, its potential as a chiral auxiliary in asymmetric synthesis has attracted interest from the fine chemicals sector. Discussions on platforms like ResearchGate and LinkedIn often revolve around scalability challenges and novel purification techniques.

Looking ahead, Benzyl N-3-(2-bromophenoxy)-2-hydroxypropylcarbamate is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). Its modular structure allows for tailored modifications, meeting the evolving needs of precision medicine. As the scientific community continues to explore its full potential, this compound remains a subject of intense study and innovation.